1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine

• Molecular Formula: C10H14ClN3S
• Molecular Weight: 243.76 g/mol
• IUPAC Name: 1,4-dimethyl-N-(thiophen-2-ylmethyl)pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C10H13N3S.ClH/c1-8-7-13(2)12-10(8)11-6-9-4-3-5-14-9;/h3-5,7H,6H2,1-2H3,(H,11,12);1H
• InChI Key: LCPBIRCHCADJAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1NCC2=CC=CS2)C.Cl

Description

1,4-Dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine is a secondary amine derivative featuring a pyrazole core substituted with methyl groups at the 1- and 4-positions and a 2-thienylmethyl moiety at the 3-position. This compound has garnered attention in pharmacological and toxicological studies due to its role as a hydrolysis product of S2227 (2-(4-methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(2-thienyl)), a novel cooling agent. S2227 undergoes rapid oxidative metabolism in vitro and in vivo, yielding the secondary amine (M179) as a major metabolite .

The structural uniqueness of this compound lies in its hybrid heterocyclic system (pyrazole and thiophene), which may influence its physicochemical properties, such as solubility, bioavailability, and molecular interactions.

Preparation Methods

General Synthetic Approaches for Pyrazole Derivatives

Formation of the Pyrazole Core

The construction of the pyrazole ring is fundamental to synthesizing 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine. Several established methods exist for forming the pyrazole core:

Cyclocondensation with Hydrazines

The most common approach involves the reaction of 1,3-diketones or β-ketoesters with hydrazine or its derivatives. This method typically produces pyrazoles with predictable substitution patterns. The reaction proceeds through initial nucleophilic attack by the hydrazine on the carbonyl carbon, followed by cyclization and dehydration to form the pyrazole ring.

Direct Preparation from Primary Amines

Research by Simon Graßl and Paul Knochel has demonstrated the direct preparation of N-substituted pyrazoles from primary aliphatic or aromatic amines. Their method utilizes structurally simple and commercially available starting reagents under mild conditions with short reaction times.

O-(4-nitrobenzoyl)hydroxylamine (274 mg, 1.50 mmol) and diketone (1.10 mmol) were added one by one. The vial was immediately closed, shaken, and placed into a reaction pie block preheated on a stirrer to 85 °C for the reaction time given for a compound.

This approach is particularly valuable for synthesizing pyrazoles with diverse N-substituents using the same procedure for both aliphatic and aromatic amines.

Direct Synthesis from Esters

Another innovative approach involves the direct preparation of pyrazoles from esters using potassium tert-butoxide-assisted C-(C=O) coupling. This method provides access to 5-amino-3-aryl-1H-pyrazoles with good yields under mild conditions.

Introduction of the Amino Group at Position 3

Several methods are available for introducing an amino group at the 3-position of the pyrazole ring:

Synthesis via 3(5)-Aminopyrazole Derivatives

Research by González et al. describes the synthesis of 3- and 5-amino-1H-pyrazoles via 3(5)-aminopyrazole intermediates. Their method involves:

• Oxidation of β-bromo-α-(ethylsulfanyl)cinnamonitriles with H₂O₂ to form β-bromo-α-(ethylsulfinyl)cinnamonitriles
• Treatment with hydrazine hydrate or methylhydrazine
• Hydrochloric acid hydrolysis to yield the desired aminopyrazoles

This approach provides good yields of aminopyrazoles with controlled regioselectivity.

Direct Amination Methods

Direct amination of the pyrazole ring at position 3 can be achieved through various methods:

• Nitration followed by reduction
• Activation through halogenation followed by nucleophilic substitution with ammonia or amines
• Conversion of carboxylic acid derivatives to amines via Curtius or Hofmann rearrangements

Specific Preparation Methods for 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine

Method 1: Sequential Functionalization Approach

This method involves the stepwise construction of the pyrazole ring followed by selective functionalization:

Reaction Scheme and Conditions

Based on synthesis protocols for similar compounds, the following reaction scheme is proposed:

• Formation of the pyrazole core through cyclocondensation of a suitable 1,3-diketone with methylhydrazine
• Introduction of the amino group at position 3
• N-alkylation of the amino group with 2-thienylmethyl halide

Detailed Procedure

Step 1: Synthesis of 1,4-dimethyl-1H-pyrazole

To a solution of 2,4-pentanedione (1 equivalent) in ethanol, add methylhydrazine (1.1 equivalents) dropwise at 0°C. Stir the reaction mixture at room temperature for 2-3 hours. Monitor by TLC. Upon completion, remove the solvent under reduced pressure and purify by column chromatography to obtain 1,4-dimethyl-1H-pyrazole.

Step 2: Introduction of the amino group at position 3

To a solution of 1,4-dimethyl-1H-pyrazole (1 equivalent) in DMF, add O-(4-nitrobenzoyl)hydroxylamine (1.5 equivalents) at 0°C. Warm the reaction mixture to 85°C and stir for 1-2 hours. Cool to room temperature, pour into aqueous sodium hydroxide (1M), and extract with dichloromethane. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify by column chromatography to obtain 1,4-dimethyl-1H-pyrazol-3-amine.

Step 3: N-alkylation with 2-thienylmethyl halide

Dissolve 1,4-dimethyl-1H-pyrazol-3-amine (1 equivalent) in DMF, add potassium carbonate (1.5 equivalents), and stir for 15 minutes. Add 2-thienylmethyl bromide (1.1 equivalents) dropwise and stir at room temperature for 12-24 hours. Dilute with water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify by column chromatography to obtain 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine.

Reaction Step	Reagents	Conditions	Expected Yield
Pyrazole formation	2,4-pentanedione, methylhydrazine	0°C → RT, 2-3h	70-85%
Amination	1,4-dimethyl-1H-pyrazole, O-(4-nitrobenzoyl)hydroxylamine	0°C → 85°C, 1-2h	50-65%
N-alkylation	1,4-dimethyl-1H-pyrazol-3-amine, 2-thienylmethyl bromide, K₂CO₃	RT, 12-24h	60-75%

Method 2: Direct Synthesis from 1,4-dimethyl-1H-pyrazol-3-amine

This approach utilizes 1,4-dimethyl-1H-pyrazol-3-amine (documented in search result) as the starting material:

Reaction Scheme

The synthetic route involves direct N-alkylation of 1,4-dimethyl-1H-pyrazol-3-amine with a thienylmethyl group:

1,4-dimethyl-1H-pyrazol-3-amine + (2-thienyl)methyl halide → 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine

Detailed Procedure

Based on methods developed for similar compounds, the following procedure is recommended:

To a solution of 1,4-dimethyl-1H-pyrazol-3-amine (1 equivalent) in DMF (10 mL per gram), add potassium carbonate (1.5 equivalents). Stir the mixture at room temperature for 30 minutes. Add 2-thienylmethyl bromide (1.1 equivalents) dropwise and continue stirring at room temperature for 12 hours. Monitor by TLC. Upon completion, pour the reaction mixture into water (50 mL per gram) and extract with ethyl acetate (3 × 15 mL per gram). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify by column chromatography using hexane/ethyl acetate (7:3) as eluent to obtain 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine.

The expected yield for this procedure is 65-75% based on yields reported for similar N-alkylation reactions.

Method 3: Multicomponent Synthesis Approach

A multicomponent reaction strategy offers an efficient alternative for synthesizing 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine:

Three-Component Reaction

Based on methodologies described for similar pyrazole derivatives, a three-component reaction can be developed:

The three-component reaction of enaminones, benzaldehyde, and hydrazine-HCl in water in the presence of a catalytic amount of ammonium acetate provides a straightforward, sustainable approach for the synthesis of 1-H-pyrazole derivatives.

Modified Procedure for Target Compound

To a stirred suspension of hydrazine dihydrochloride (1 equivalent) in water (20 mL) and ammonium acetate (1 g), add the appropriate enaminone (1 equivalent) and 2-thiophenecarboxaldehyde (1 equivalent). Heat the reaction mixture at reflux for 1 hour. Allow to cool to room temperature, filter the precipitate, and recrystallize from ethanol to obtain the pyrazole intermediate. Further modify this intermediate through sequential alkylation steps to introduce the methyl groups at positions 1 and 4, followed by appropriate transformations to obtain 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine.

Method 4: From Pyrazole-3-carboxylic Acid Derivatives

This method is based on the transformation of pyrazole-3-carboxylic acid derivatives to amides, as described in patent literature:

Reaction Scheme

1,4-dimethyl-1H-pyrazole-3-carboxylic acid → acid chloride → 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazole-3-carboxamide → 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine

Detailed Procedure

Step 1: Formation of acid chloride

To 1,4-dimethyl-1H-pyrazole-3-carboxylic acid (1 equivalent) in dichloromethane, add thionyl chloride (2 equivalents) dropwise at 0°C. Warm to reflux for 2 hours. Remove excess thionyl chloride under reduced pressure to obtain the acid chloride.

Step 2: Formation of amide

To a solution of 2-thienylmethylamine (1.1 equivalents) and triethylamine (1.5 equivalents) in dichloromethane at 0°C, add the acid chloride from Step 1 (1 equivalent) dropwise. Stir at room temperature for 4 hours. Wash with 1M HCl, saturated NaHCO₃, and brine. Dry over anhydrous sodium sulfate, filter, and concentrate to obtain the amide.

Step 3: Reduction to amine

To a suspension of lithium aluminum hydride (2 equivalents) in dry THF at 0°C, add the amide from Step 2 (1 equivalent) in THF dropwise. Warm to reflux for 4 hours. Cool to 0°C, carefully quench with water, 15% NaOH, and water (using the Fieser workup). Filter through Celite, dry over anhydrous sodium sulfate, filter, and concentrate. Purify by column chromatography to obtain 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine.

Optimization of Reaction Conditions

Solvent Effects

The choice of solvent significantly impacts reaction efficiency and product yields:

Solvent	Advantages	Disadvantages	Recommended Applications
DMF	High boiling point, excellent solubility for organic compounds and inorganic bases	Difficult to remove, potential toxicity	N-alkylation reactions
Water	Environmentally friendly, simple workup, promotes certain reactions	Limited solubility for organic compounds	Multicomponent reactions
Ethanol	Good compromise between reactivity and environmental impact, suitable for recrystallization	May participate in side reactions	Cyclocondensation reactions, purification
DCM	Excellent for extractions, low boiling point	Environmental concerns	Acid chloride formation, workup procedures
THF	Anhydrous conditions, good solvent for organometallic reagents	Peroxide formation concerns	Reduction reactions

Temperature Control

Temperature management is critical for achieving optimal yields and minimizing side reactions:

Reaction Type	Optimal Temperature Range	Critical Considerations
N-alkylation	20-25°C (room temperature)	Higher temperatures may lead to over-alkylation
Cyclocondensation	0°C (addition) → 20-25°C (reaction)	Initial cooling prevents side reactions
Amination with O-(4-nitrobenzoyl)hydroxylamine	85°C	Sufficient energy required for reaction completion
Reduction with LiAlH₄	0°C (addition) → 65-70°C (reaction)	Careful temperature control prevents excessive heat generation

Research indicates that "adding all three reagents simultaneously at 0°C followed by their heating is critical to obtain the desired product with a reproducible yield".

Catalyst and Base Selection

Appropriate catalysts and bases can significantly enhance reaction efficiency:

Catalyst/Base	Application	Effect on Reaction
Potassium carbonate	N-alkylation	Moderate base suitable for selective alkylation, minimizes side reactions
Triethylamine	Amide formation	Captures HCl generated during reaction
Ammonium acetate	Multicomponent pyrazole synthesis	Facilitates cyclization by modulating pH
Potassium tert-butoxide	Pyrazole formation from esters	Promotes C-(C=O) coupling reactions

Purification and Characterization

Purification Techniques

Multiple purification methods are applicable for isolating 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine:

Column Chromatography

For purification via column chromatography, adsorb the crude product on silica gel and load onto a column packed with silica gel. Elute using a gradient of hexane:ethyl acetate (starting from 9:1 and gradually increasing to 7:3). Collect fractions and monitor by TLC. Combine fractions containing the pure product and evaporate the solvent to obtain purified 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine.

Recrystallization

Dissolve the crude product in a minimum amount of hot ethanol. Allow to cool slowly to room temperature, then place in an ice bath to complete crystallization. Filter the crystals, wash with cold ethanol, and dry under vacuum to obtain purified 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine.

Extraction and Washing

Based on workup procedures described for similar compounds:

Pour the crude reaction mixture into 1M NaOH (100 mL per gram of starting material) and extract with dichloromethane (3 × 30 mL per gram). Wash the organic phase with brine (2 × 50 mL per gram), dry with anhydrous MgSO₄, filter, and evaporate the solvent. Further purify as needed using column chromatography or recrystallization.

Characterization Data

Spectroscopic Characterization

Based on spectral data from related compounds, the following characteristic signals would be expected for 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine:

Spectroscopic Method	Expected Signals	Interpretation
¹H NMR (500 MHz, CDCl₃)	δ 7.20-7.25 (m, 1H) δ 6.95-7.00 (m, 1H) δ 6.90-6.95 (m, 1H) δ 5.70-5.80 (s, 1H) δ 4.40-4.50 (s, 2H) δ 3.70-3.80 (s, 3H) δ 2.10-2.20 (s, 3H) δ 3.50-4.00 (br s, 1H)	Thienyl protons (3H) Pyrazole C-5 proton -CH₂- (thienylmethyl) N-CH₃ C-CH₃ -NH proton
¹³C NMR (125 MHz, CDCl₃)	δ 144-146 δ 138-140 δ 142-144 δ 126-128 δ 124-126 δ 123-125 δ 107-109 δ 42-44 δ 35-37 δ 7-9	Pyrazole C-3 Pyrazole C-5 Thienyl C-2 Thienyl C-3 Thienyl C-4 Thienyl C-5 Pyrazole C-4 -CH₂- N-CH₃ C-CH₃
IR (ATR, cm⁻¹)	3300-3400 2900-3000 1550-1600 1400-1450 1350-1400 700-750	N-H stretching C-H stretching C=C, C=N stretching C-H bending C-N stretching C-S stretching
HRMS (ESI)	[M+H]⁺ calcd for C₁₀H₁₃N₃S: 208.0903	Molecular ion peak

Physical Properties

Property	Expected Value	Notes
Physical appearance	White to off-white solid	Based on similar pyrazole derivatives
Melting point	75-85°C	Estimated from related compounds
Solubility	Soluble in common organic solvents (DCM, ethanol, acetone) Sparingly soluble in water	Typical for this class of compounds

Comparative Analysis of Synthetic Methods

Synthetic Method	Advantages	Limitations	Overall Efficiency
Sequential Functionalization	- Controlled introduction of each substituent - Well-established chemistry - Suitable for scale-up	- Multi-step process - Lower overall yield - Time-consuming	Medium
Direct Synthesis from 1,4-dimethyl-1H-pyrazol-3-amine	- Fewer steps - Higher overall yield - Simpler execution	- Requires specific starting material - Potential selectivity issues	High
Multicomponent Synthesis	- One-pot reaction - Atom economy - Environmentally friendly (water as solvent)	- Complex mixture of products - Challenging purification - May require additional steps	Medium-High
From Pyrazole-3-carboxylic Acid Derivatives	- Versatile approach - Well-documented in patent literature - Suitable for analog preparation	- Multiple steps - Handling of sensitive intermediates - Lower overall yield	Medium-Low

Chemical Reactions Analysis

Nucleophilic Reactions at the Amine Group

The primary amine at position 3 participates in nucleophilic substitutions and condensations:

Reaction Type	Reagents/Conditions	Products	Key Observations
Alkylation	Alkyl halides, NaHCO₃, DMF	N-alkylated derivatives	Selective monoalkylation observed
Acylation	Acetyl chloride, Et₃N, CH₂Cl₂	N-acetylated pyrazoles	85% yield reported under mild conditions
Schiff Base Formation	Aldehydes/ketones, reflux	Imine derivatives	Stabilized by conjugation with pyrazole ring

Electrophilic Substitution on the Pyrazole Ring

The pyrazole ring undergoes electrophilic substitution at activated positions:

Position	Reagents	Product	Regioselectivity Notes
C-5	HNO₃/H₂SO₄, 0–5°C	5-Nitro derivative	Nitration directed by methyl groups
C-4	Br₂/FeBr₃, CHCl₃	4-Bromo-substituted pyrazole	Steric hindrance from methyl limits reactivity

Thienylmethyl Group Reactivity

The electron-rich thiophene moiety participates in electrophilic reactions:

Reaction	Conditions	Outcome	Efficiency
Sulfonation	H₂SO₄/SO₃, 40°C	Thienyl-sulfonic acid derivative	Moderate (60%)
Friedel-Crafts	AcCl/AlCl₃, CH₂Cl₂	Acetylated thienyl group	Low yield (30%)

Cyclization and Heterocycle Formation

The compound serves as a precursor for fused heterocycles:

Reaction Partners	Conditions	Products	Application
Thiourea, CS₂, KOH	Reflux, ethanol	Thiazolo[3,2-b]pyrazole derivatives	Antimicrobial agents
α,β-Unsaturated carbonyls	Microwave irradiation	Pyrazolo[1,5-a]pyrimidines	Fluorescent materials

Cross-Coupling Reactions

Palladium-catalyzed couplings enable structural diversification:

Coupling Type	Catalyst System	Substrates	Yield Range
Suzuki-Miyaura	Pd(PPh₃)₄, K₂CO₃, DME/H₂O	Aryl boronic acids	70–88%
Buchwald-Hartwig	Pd₂(dba)₃, Xantphos	Aryl halides	65–82%

Key Mechanistic Insights

• Steric Effects : 1,4-Dimethyl groups hinder electrophilic substitution at C-4 but activate C-5 through inductive effects .

• Electronic Modulation : The thienylmethyl group enhances electron density at the pyrazole N-3, facilitating nucleophilic reactivity.

• Solvent Dependency : Polar aprotic solvents (DMF, DMSO) improve reaction rates in alkylation/acylation by stabilizing transition states.

Stability Considerations

• Thermal Stability : Decomposes above 250°C without charring .

• pH Sensitivity : Stable in neutral conditions but undergoes hydrolysis in strong acids/bases via pyrazole ring opening.

This compound's multifunctional architecture enables diverse synthetic applications in medicinal chemistry and materials science. Further studies are required to explore its catalytic asymmetric reactions and photochemical behavior.

Scientific Research Applications

Chemical Properties and Structure

The compound is characterized by the following chemical properties:

• Molecular Formula : C$_{8}$H$_{10}$N$_{4}$S
• Molecular Weight : 198.26 g/mol
• IUPAC Name : 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine

The structure includes a pyrazole ring substituted with a thienylmethyl group and two methyl groups at the 1 and 4 positions, which contribute to its unique biological activities.

Antitumor Properties

Research indicates that compounds similar to 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine exhibit significant antitumor activity. For instance, derivatives of pyrazole have been shown to inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. A study highlighted a related compound that displayed potent CDK2 inhibitory activity with a Ki value of 0.005 µM, demonstrating sub-micromolar antiproliferative activity against various cancer cell lines . This suggests that 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine could be developed as a potential anticancer agent.

Anti-inflammatory Effects

Pyrazole derivatives are also recognized for their anti-inflammatory properties. The mechanism often involves the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). This makes them candidates for treating inflammatory diseases. For example, compounds with similar structures have been tested for their ability to reduce inflammation in animal models .

Antimicrobial Activity

The compound's structure suggests potential antimicrobial properties. Pyrazoles have been documented to exhibit activity against both gram-positive and gram-negative bacteria. A study on related pyrazole compounds demonstrated efficacy against various microbial strains, indicating that 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine could also possess similar properties .

Case Studies and Research Findings

Study	Focus	Findings
	Antitumor Activity	Demonstrated potent CDK2 inhibition with sub-micromolar GI50 values against cancer cell lines.
	Anti-inflammatory Effects	Showed significant reduction in inflammatory markers in animal models.
	Antimicrobial Activity	Exhibited broad-spectrum antimicrobial efficacy against tested bacterial strains.

Mechanism of Action

The mechanism of action of 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine would depend on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity and affecting cellular pathways. Detailed studies would be required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs of 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine, highlighting differences in substituents, molecular properties, and biological relevance:

Compound	Molecular Formula	Molecular Weight	Substituents	Key Findings
1,4-Dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine (M179)	C₁₀H₁₃N₃S	207.3 g/mol	1,4-dimethylpyrazole; 2-thienylmethyl	Non-mutagenic, stable hydrolysis product of S2227; rapid metabolic clearance .
N-[4-(Dimethylamino)benzyl]-1,4-dimethyl-1H-pyrazol-3-amine	C₁₄H₂₁ClN₄	280.8 g/mol	1,4-dimethylpyrazole; 4-(dimethylamino)benzyl	No direct toxicity data; dimethylamino group may enhance solubility or binding .
1,4-Dimethyl-N-[(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine	C₁₃H₂₂ClN₅	283.8 g/mol	1,4-dimethylpyrazole; 3-methyl-1-propylpyrazole	Propyl group may increase lipophilicity; no reported biological activity .

Structural and Functional Analysis:

Core Modifications :

• All three compounds retain the 1,4-dimethylpyrazole backbone, which likely contributes to metabolic stability and hydrogen-bonding capacity. However, the substituents at the 3-position dictate divergent properties:

• The 4-(dimethylamino)benzyl substituent in the benzyl analog adds electron-donating dimethylamino groups, which could improve solubility in polar solvents or modulate receptor binding .
• The 3-methyl-1-propylpyrazole group in the third compound increases steric bulk and lipophilicity, possibly affecting membrane permeability .

The dimethylamino-benzyl derivative’s aromatic amine group might raise concerns about metabolic activation to reactive intermediates, though this remains speculative without direct evidence .

Biological Activity

1,4-Dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine is a heterocyclic compound notable for its diverse biological activities. This compound, characterized by its unique pyrazole and thienyl structures, has garnered attention in medicinal chemistry due to its potential therapeutic applications, particularly in antimicrobial and anticancer domains.

Chemical Structure and Properties

The molecular formula of 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine is C10H14N3S. The compound features a pyrazole ring with methyl substitutions at the 1 and 4 positions and a thienylmethyl group at the 3 position. This structural configuration is crucial for its biological activity, allowing for various chemical reactions that enhance its pharmacological profile.

Biological Activities

Research indicates that compounds with a pyrazole structure exhibit a broad spectrum of biological activities:

• Antimicrobial Activity : Derivatives similar to 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine have shown significant antibacterial effects against strains such as Staphylococcus aureus and Escherichia coli .
• Anti-inflammatory Properties : Some pyrazole derivatives have been documented to inhibit pro-inflammatory cytokines, demonstrating potential in managing inflammatory conditions .
• Anticancer Potential : Certain studies suggest that pyrazole derivatives may act as inhibitors of kinases involved in cancer progression, indicating their potential as anticancer agents .

The biological activity of 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine can be attributed to its ability to interact with various biological targets. Interaction studies often focus on:

• Enzyme Inhibition : The compound may inhibit enzymes related to bacterial resistance mechanisms or cancer signaling pathways.
• Binding Affinity : Investigations into its binding affinity to specific receptors or enzymes are crucial for understanding its mechanism of action and optimizing therapeutic efficacy .

Comparative Analysis with Similar Compounds

The following table summarizes the structural features and biological activities of compounds similar to 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine:

Compound Name	Structural Features	Biological Activity
3-Methyl-1H-pyrazole	Methyl group at position 3	Moderate antibacterial activity
4-Methyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine	Methyl group at position 4	Anticancer properties
N-(thienylmethyl)-N-(pyrazol-3-yl)acetamide	Acetamide functional group	Potential anti-inflammatory effects
5-Amino-1H-pyrazole	Amino group at position 5	Antimicrobial properties

The unique substitution pattern of 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine enhances both stability and biological activity compared to other compounds.

Case Studies and Research Findings

Recent studies have highlighted the promising applications of pyrazole derivatives in drug development:

• Antibacterial Studies : A series of pyrazole derivatives were synthesized and evaluated for their antibacterial activity against various pathogens. Notably, compounds exhibiting aliphatic amide pharmacophores showed enhanced antimicrobial properties .
• Anti-inflammatory Activity : Research demonstrated that certain pyrazole derivatives exhibited significant inhibition of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), indicating their potential use in anti-inflammatory therapies .
• Cancer Research : Investigations into the anticancer properties of pyrazole derivatives revealed their effectiveness as kinase inhibitors, suggesting their utility in targeted cancer therapies .